Cas no 893738-14-2 (2-Amino-5-(3-chlorophenyl)pyridine)

2-Amino-5-(3-chlorophenyl)pyridine is a versatile heterocyclic compound featuring both an amino group and a 3-chlorophenyl substituent on a pyridine core. This structure imparts unique reactivity, making it valuable as an intermediate in pharmaceutical and agrochemical synthesis. The presence of the electron-donating amino group and electron-withdrawing chlorophenyl moiety enhances its utility in cross-coupling reactions, such as Suzuki or Buchwald-Hartwig couplings, enabling the construction of complex molecular frameworks. Its well-defined crystalline form ensures consistent purity, facilitating precise applications in medicinal chemistry research. The compound’s stability under standard conditions further supports its use in multi-step synthetic routes.
2-Amino-5-(3-chlorophenyl)pyridine structure
893738-14-2 structure
Product Name:2-Amino-5-(3-chlorophenyl)pyridine
CAS No:893738-14-2
MF:C11H9ClN2
MW:204.655561208725
MDL:MFCD06802134
CID:69383
PubChem ID:20099808
Update Time:2025-05-24

2-Amino-5-(3-chlorophenyl)pyridine Chemical and Physical Properties

Names and Identifiers

    • 5-(3-Chlorophenyl)pyridin-2-amine
    • 5-(3-CHLOROPHENYL)-2-PYRIDINAMINE
    • 2-AMino-5-(3-chlorophenyl)pyridine
    • 5-(3-Chlorophenyl)-2-pyridinamine (ACI)
    • 2-Pyridinamine 5-(3-chlorophenyl)-
    • 893738-14-2
    • AKOS004116303
    • 5-(3-chloro-phenyl)-pyridin-2-ylamine
    • CS-0193087
    • AB30241
    • MFCD06802134
    • SCHEMBL2319381
    • DTXSID90602411
    • BS-23901
    • C78550
    • DB-078400
    • YLBIMHAAQBBISK-UHFFFAOYSA-N
    • 2-Amino-5-(3-chlorophenyl)pyridine
    • MDL: MFCD06802134
    • Inchi: 1S/C11H9ClN2/c12-10-3-1-2-8(6-10)9-4-5-11(13)14-7-9/h1-7H,(H2,13,14)
    • InChI Key: YLBIMHAAQBBISK-UHFFFAOYSA-N
    • SMILES: ClC1C=C(C2C=CC(N)=NC=2)C=CC=1

Computed Properties

  • Exact Mass: 204.04500
  • Monoisotopic Mass: 204.0454260g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 1
  • Complexity: 186
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.8
  • Topological Polar Surface Area: 38.9Ų

Experimental Properties

  • Density: 1.261
  • PSA: 38.91000
  • LogP: 3.56540

2-Amino-5-(3-chlorophenyl)pyridine Customs Data

  • HS CODE:2933399090
  • Customs Data:

    China Customs Code:

    2933399090

    Overview:

    2933399090. Other compounds with non fused pyridine rings in structure. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933399090. other compounds containing an unfused pyridine ring (whether or not hydrogenated) in the structure. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

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2-Amino-5-(3-chlorophenyl)pyridine Production Method

Production Method 1

Reaction Conditions
1.1 Reagents: Sodium carbonate Catalysts: Tetrakis(triphenylphosphine)palladium Solvents: Ethanol ,  Toluene ,  Water ;  2 - 16 h, rt → 120 °C
Reference
Phenylpyridine-2-ylguanidines and rigid mimetics as novel inhibitors of TNFα overproduction: Beneficial action in models of neuropathic pain and of acute lung inflammation
Bollenbach, Maud; Salvat, Eric; Daubeuf, Francois; Wagner, Patrick ; Yalcin, Ipek; et al, European Journal of Medicinal Chemistry, 2018, 147, 163-182

Production Method 2

Reaction Conditions
1.1 Reagents: Sodium carbonate Catalysts: Palladium diacetate Solvents: Dimethylformamide ,  Water ;  3 h, 110 °C
Reference
False Positives in a Reporter Gene Assay: Identification and Synthesis of Substituted N-Pyridin-2-ylbenzamides as Competitive Inhibitors of Firefly Luciferase
Heitman, Laura H.; van Veldhoven, Jacobus P. D.; Zweemer, Annelien M.; Ye, Kai; Brussee, Johannes; et al, Journal of Medicinal Chemistry, 2008, 51(15), 4724-4729

2-Amino-5-(3-chlorophenyl)pyridine Raw materials

2-Amino-5-(3-chlorophenyl)pyridine Preparation Products

Additional information on 2-Amino-5-(3-chlorophenyl)pyridine

2-Amino-5-(3-chlorophenyl)pyridine (CAS No. 893738-14-2)

2-Amino-5-(3-chlorophenyl)pyridine is a heterocyclic aromatic compound with a pyridine ring substituted at the 2-position with an amino group and at the 5-position with a 3-chlorophenyl group. This compound, identified by the CAS registry number 893738-14-2, belongs to the class of pyridine derivatives and is widely studied for its unique chemical properties and potential applications in various fields such as pharmaceuticals, agrochemicals, and materials science.

The synthesis of 2-amino-5-(3-chlorophenyl)pyridine involves multi-step reactions, often utilizing substitution and condensation mechanisms. Recent advancements in synthetic chemistry have enabled more efficient routes to prepare this compound, ensuring higher yields and better purity. For instance, researchers have explored the use of microwave-assisted synthesis to accelerate the reaction process while maintaining product quality. This approach not only reduces reaction time but also minimizes the formation of by-products, making it a promising method for large-scale production.

One of the most significant applications of 2-amino-5-(3-chlorophenyl)pyridine lies in its role as an intermediate in drug discovery. The compound's structure provides a versatile platform for further functionalization, allowing chemists to explore its potential as a building block for bioactive molecules. Recent studies have highlighted its ability to act as a ligand in metalloenzyme inhibitors, showcasing its potential in developing novel therapeutic agents targeting various diseases, including cancer and neurodegenerative disorders.

In addition to its pharmaceutical applications, 2-amino-5-(3-chlorophenyl)pyridine has found utility in agrochemicals. Its ability to interact with plant enzymes makes it a candidate for developing pesticides and herbicides with enhanced efficacy and reduced environmental impact. Researchers have also investigated its role in photovoltaic materials, where its electronic properties contribute to improved charge transport characteristics in organic solar cells.

The chemical stability of 2-amino-5-(3-chlorophenyl)pyridine under various conditions has been extensively studied. Recent findings indicate that the compound exhibits good thermal stability up to 150°C and is resistant to hydrolysis under mildly acidic or basic conditions. These properties make it suitable for use in industrial processes requiring robust intermediates.

From an environmental perspective, understanding the fate and toxicity of 2-amino-5-(3-chlorophenyl)pyridine is crucial for its safe handling and disposal. Studies have shown that the compound undergoes biodegradation under aerobic conditions, with microbial communities playing a significant role in its transformation. However, further research is needed to assess its long-term ecological impact and develop strategies for minimizing environmental risks.

In conclusion, 2-amino-5-(3-chlorophenyl)pyridine (CAS No. 893738-14-2) is a versatile compound with diverse applications across multiple disciplines. Its unique chemical structure, combined with recent advancements in synthesis and application development, positions it as a valuable tool in modern chemistry. Continued research into its properties and potential uses will undoubtedly unlock new opportunities for leveraging this compound in innovative ways.

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